Cas no 1905824-98-7 (N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide)

• Product Name: N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide
• CAS No: 1905824-98-7
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• CID: 5346250
• Update Time: 2025-06-13

N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-(pyrrolidin-1-yl)-N-(p-tolyl)pyrimidine-4-carboxamide
• N-(4-methylphenyl)-6-pyrrolidin-1-ylpyrimidine-4-carboxamide
• N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

• Inchi： 1S/C16H18N4O/c1-12-4-6-13(7-5-12)19-16(21)14-10-15(18-11-17-14)20-8-2-3-9-20/h4-7,10-11H,2-3,8-9H2,1H3,(H,19,21)
• InChI Key： PCMSBIOWNXXCFI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(=NC=N1)N1CCCC1)NC1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 2.7
• Topological Polar Surface Area: 58.1

Additional information on N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide

Comprehensive Overview of N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 1905824-98-7)

N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide (CAS No. 1905824-98-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique pyrimidine core and pyrrolidine substituent, is frequently studied for its potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a carboxamide group with a 4-methylphenyl moiety, offering versatile reactivity and binding properties.

The growing interest in N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide aligns with current trends in small molecule therapeutics and targeted drug design. With the rise of precision medicine, compounds like this are being explored for their ability to interact with specific biological targets, such as kinases or receptors. Its CAS No. 1905824-98-7 is often searched in academic databases and patent literature, reflecting its relevance in medicinal chemistry and pharmacology.

One of the key features of this compound is its pyrimidine-4-carboxamide scaffold, a structure commonly found in FDA-approved drugs. The incorporation of a pyrrolidin-1-yl group enhances its pharmacokinetic properties, potentially improving bioavailability and metabolic stability. These attributes make it a promising candidate for further investigation in cancer research, neurodegenerative diseases, and inflammatory disorders, all of which are high-priority areas in modern healthcare.

From a synthetic chemistry perspective, N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide exemplifies the importance of heterocyclic chemistry. Its synthesis typically involves multi-step reactions, including amide coupling and nucleophilic substitution, which are fundamental techniques in organic synthesis. Researchers often optimize these processes to achieve higher yields and purity, as documented in peer-reviewed journals and chemical databases.

In the context of drug discovery, this compound's structure-activity relationship (SAR) is a critical area of study. By modifying its 4-methylphenyl or pyrrolidin-1-yl groups, scientists can explore variations in potency, selectivity, and toxicity. Such studies are essential for identifying lead compounds in high-throughput screening campaigns, a topic frequently searched by professionals in the field.

Another trending topic linked to CAS No. 1905824-98-7 is its potential role in computational chemistry and molecular modeling. Advances in AI-driven drug design have increased the demand for compounds with well-defined structural features, making this molecule a valuable subject for in silico studies. Virtual screening and docking simulations often utilize its coordinates to predict interactions with therapeutic targets.

Beyond its pharmaceutical applications, N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide is also relevant in material science. Its aromatic and heterocyclic components contribute to unique electronic properties, which could be exploited in organic electronics or catalysis. This interdisciplinary potential further elevates its profile in scientific literature and industrial research.

For those seeking detailed information about CAS No. 1905824-98-7, reputable sources include PubChem, ChemSpider, and Reaxys. These platforms provide access to physicochemical data, synthetic protocols, and safety information, ensuring researchers can work with the compound responsibly. The compound's IUPAC name and SMILES notation are also frequently queried, underscoring the need for accurate and accessible chemical identifiers.

In summary, N-(4-methylphenyl)-6-(pyrrolidin-1-yl)pyrimidine-4-carboxamide represents a compelling example of modern chemical innovation. Its multifaceted applications—from drug development to materials engineering—highlight its importance in contemporary science. As research continues to evolve, this compound is likely to remain a focal point for breakthroughs in multiple disciplines.